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Compound of Interest

Compound Name: Dipropyl disulfide

Cat. No.: B1195908 Get Quote

Technical Support Center: Dipropyl Disulfide
Welcome to the Technical Support Center for the safe handling and disposal of Dipropyl
disulfide. This guide is intended for researchers, scientists, and drug development

professionals. Please consult your institution's specific safety protocols and Safety Data Sheet

(SDS) for Dipropyl disulfide before beginning any work.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Dipropyl disulfide?

A1: Dipropyl disulfide is considered a hazardous substance.[1] The primary hazards include:

Health Hazards: It is harmful if swallowed and can cause serious eye irritation and skin

irritation.[2][3] It may also cause respiratory irritation.[3] Some sources indicate it may cause

sensitization by skin contact. Ingestion may be damaging to the health of the individual.

Flammability: It is a combustible liquid with a flash point of 66°C (150.8°F). Vapors may form

explosive mixtures with air.

Environmental Hazards: It is toxic to aquatic organisms and may cause long-term adverse

effects in the aquatic environment.

Odor: It has a strong, pungent, sulfur-like stench, similar to onions or garlic.
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Q2: What personal protective equipment (PPE) is required when handling Dipropyl disulfide?

A2: Appropriate PPE should always be worn to minimize exposure. This includes:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or chemical safety

goggles. Contact lenses should not be worn as they can absorb and concentrate irritants.

Skin Protection: Chemical-resistant gloves (e.g., PVC, Neoprene, or nitrile) are required. For

prolonged or frequent contact, a glove with a higher protection class (breakthrough time >

240 minutes) is recommended. A lab coat, overalls, or impervious clothing should be worn to

prevent skin contact. Safety footwear is also recommended.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood. If exposure limits are exceeded or irritation is experienced, a NIOSH-

certified respirator with appropriate cartridges (e.g., for organic vapors) should be used.

Q3: How should I properly store Dipropyl disulfide?

A3: Store Dipropyl disulfide in a cool, dry, and well-ventilated area away from heat, sparks,

open flames, and other ignition sources. Keep containers tightly closed when not in use. It

should be stored separately from incompatible materials such as strong oxidizing agents, acids,

and bases.

Q4: What should I do in case of a spill?

A4: In the event of a spill, follow these procedures:

Minor Spills: Immediately clean up the spill wearing appropriate PPE. Absorb the spill with an

inert material such as sand, earth, or vermiculite. Collect the absorbed material into a labeled

container for proper waste disposal.

Major Spills: Evacuate the area and move upwind. Alert emergency responders. Increase

ventilation and eliminate all ignition sources. Contain the spill to prevent it from entering

drains or waterways. The cleanup should be performed by personnel equipped with self-

contained breathing apparatus and full protective clothing.

Q5: How do I dispose of Dipropyl disulfide waste?
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A5: Dipropyl disulfide waste must be disposed of as hazardous waste. Collect waste in a

suitable, labeled, and sealed container. Dispose of the contents and container in accordance

with local, state, and federal regulations. Do not dispose of it down the drain or into the

environment.

Troubleshooting Guide
Issue Possible Cause Solution

Strong, unpleasant odor in the

lab.

Improper storage or handling,

small spills, or leaks from

experimental setup.

Ensure containers are tightly

sealed and stored in a

ventilated area. Check

experimental apparatus for

leaks. A wash bottle with a

sodium hypochlorite solution

can be used to quickly

neutralize the odor from small

spills or on glassware, but do

not add it to a large amount of

concentrated disulfide as a

violent reaction may occur.

Skin or eye irritation.
Direct contact with the

chemical.

In case of skin contact,

immediately remove

contaminated clothing and

wash the affected area with

soap and running water. For

eye contact, immediately flush

with plenty of water for at least

15 minutes, holding the eyelids

open. Seek medical attention if

irritation persists.

Dizziness or respiratory

discomfort.
Inhalation of vapors.

Immediately move to an area

with fresh air. If symptoms

persist, seek medical attention.

Ensure work is always

performed in a well-ventilated

area or fume hood.
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Quantitative Data
Property Value Reference

Molecular Formula C₆H₁₄S₂

Molecular Weight 150.31 g/mol

Appearance Colorless to pale yellow liquid

Odor
Pungent, sulfur-like,

onion/garlic

Boiling Point 195-196 °C (383-384.8 °F)

Melting Point -86 °C (-122.8 °F)

Flash Point 66 °C (150.8 °F)

Specific Gravity 0.950 - 0.960 g/mL at 25 °C

Vapor Pressure <1 mmHg @ 20 °C

Solubility
Insoluble in water; soluble in

alcohol and ether

Experimental Protocols
General Handling Protocol:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for

Dipropyl disulfide.

Work in a well-ventilated chemical fume hood.

Wear the appropriate Personal Protective Equipment (PPE): chemical safety goggles,

chemical-resistant gloves, and a lab coat.

Ground and bond containers when transferring the liquid to prevent static discharge.

Keep away from ignition sources such as heat, sparks, and open flames.
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Avoid contact with skin and eyes, and avoid inhaling the vapors.

Keep containers securely sealed when not in use.

After handling, wash hands thoroughly with soap and water.

Spill Cleanup Protocol:

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation and eliminate all ignition sources.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material like sand or vermiculite. Do not use

combustible materials like sawdust.

Carefully collect the absorbed material and place it into a clearly labeled, sealed container

for hazardous waste disposal.

Clean the spill area with soap and water, and collect the cleaning materials for disposal as

hazardous waste.

Report the spill to your institution's environmental health and safety department.

Visualizations
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Dipropyl Disulfide: Safe Handling and Disposal Workflow

Start: Experiment with
Dipropyl Disulfide

1. Assess Hazards
(Read SDS)

2. Don Correct PPE
(Goggles, Gloves, Lab Coat)

3. Handle in Fume Hood
(Away from ignition sources)

4. Proper Storage
(Cool, dry, ventilated area)

Post-Experiment

Spill Occurs?

Experiment Complete

No

5. Spill Response
(Evacuate, Ventilate, Contain)

Yes

7. Collect Waste
(Dipropyl disulfide & contaminated materials)

6. Spill Cleanup
(Use inert absorbent)

8. Hazardous Waste Disposal
(Follow institutional & regulatory guidelines)

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Dipropyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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